6-Bromo-4-methyl-1H-indole-2-carbaldehyde
Overview
Description
Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to exhibit significant antiviral properties. For instance, certain indole-based compounds have shown inhibitory activity against influenza A and other viruses . The structural framework of 6-Bromo-4-methyl-1H-indole-2-carbaldehyde could potentially be modified to enhance its affinity towards viral proteins, offering a pathway for the development of new antiviral agents.
Anti-inflammatory Applications
The indole nucleus is a common feature in many compounds with anti-inflammatory effects. By acting on specific inflammatory pathways, indole derivatives can be designed to target chronic conditions such as arthritis or acute inflammatory responses .
Anticancer Research
Indole compounds are known to play a role in cancer treatment by interfering with cell proliferation and inducing apoptosis in cancer cells. The brominated and aldehyde groups in 6-Bromo-4-methyl-1H-indole-2-carbaldehyde may be leveraged to synthesize novel anticancer agents with improved efficacy .
Antimicrobial Properties
The indole scaffold is associated with antimicrobial activity, which includes combating bacteria, fungi, and other pathogens. Research into 6-Bromo-4-methyl-1H-indole-2-carbaldehyde could lead to the discovery of new antimicrobial drugs, especially in an era of increasing antibiotic resistance .
Antidiabetic Potential
Indole derivatives have been explored for their potential in managing diabetes by influencing insulin secretion or glucose metabolism. The unique structure of 6-Bromo-4-methyl-1H-indole-2-carbaldehyde might offer a new avenue for antidiabetic drug design .
Antimalarial Activity
The fight against malaria has benefited from the development of indole-based compounds. These molecules can interfere with the life cycle of the malaria parasite, offering a promising strategy for new antimalarial drugs .
Neuroprotective Effects
Indoles have shown promise in neuroprotection, which is crucial for diseases like Alzheimer’s and Parkinson’s. The ability of 6-Bromo-4-methyl-1H-indole-2-carbaldehyde to cross the blood-brain barrier could be harnessed to protect neuronal cells from damage .
Plant Growth Regulation
Indole derivatives, such as indole-3-acetic acid, are vital in plant growth and development. The structural analog 6-Bromo-4-methyl-1H-indole-2-carbaldehyde could be studied for its potential as a plant growth regulator, influencing processes like cell division and elongation .
Mechanism of Action
Target of Action
Indole derivatives, to which this compound belongs, are known to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological processes, including cell biology .
Mode of Action
Indole derivatives are known to interact with their targets in a reversible manner , leading to changes in the biological activities of the targets .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect multiple biochemical pathways.
Result of Action
Indole derivatives are known to exhibit various biologically vital properties . For instance, some indole derivatives have shown inhibitory activity against influenza A .
properties
IUPAC Name |
6-bromo-4-methyl-1H-indole-2-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c1-6-2-7(11)3-10-9(6)4-8(5-13)12-10/h2-5,12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBANRHZMAGJNFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1C=C(N2)C=O)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-4-methyl-1H-indole-2-carbaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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